Cas no 1042441-12-2 (Cyclobisdemethoxycurcumin)

Cyclobisdemethoxycurcumin is a cyclic derivative of curcumin, characterized by the absence of methoxy groups on its aromatic rings. This structural modification enhances its stability and bioavailability compared to conventional curcuminoids. The compound exhibits potent antioxidant and anti-inflammatory properties, making it a subject of interest in pharmacological research. Its cyclic structure contributes to improved metabolic resistance and prolonged activity in biological systems. Cyclobisdemethoxycurcumin has shown promise in studies targeting oxidative stress-related disorders and chronic inflammation. Its mechanism of action involves modulation of key signaling pathways, including NF-κB and Nrf2. The compound's purity and well-defined structure facilitate reproducible experimental outcomes in both in vitro and in vivo studies.

Cyclobisdemethoxycurcumin structure

Product Name:Cyclobisdemethoxycurcumin

CAS No:1042441-12-2

MF:C₁₉H₁₆O₄

MW:308.33

CID:5083858

PubChem ID:118319242

Update Time:2025-06-28

Cyclobisdemethoxycurcumin Chemical and Physical Properties

Names and Identifiers

- Cyclobisdemethoxycurcumin
- 1042441-12-2
- SCHEMBL17019820
- Compound NP-015687
- AKOS040738726
- E87184
- 2-(4-HYDROXYPHENYL)-6-[(E)-2-(4-HYDROXYPHENYL)ETHENYL]-2,3-DIHYDROPYRAN-4-ONE
- (E)-2-(4-HYDROXYPHENYL)-6-(4-HYDROXYSTYRYL)-2,3-DIHYDRO-4H-PYRAN-4-ONE
- DA-72743
- Didemethoxycyclocurcumin
- Inchi： 1S/C19H16O4/c20-15-6-1-13(2-7-15)3-10-18-11-17(22)12-19(23-18)14-4-8-16(21)9-5-14/h1-11,19-21H,12H2/b10-3+
- InChI Key： XRFSYDSFAJCJHE-XCVCLJGOSA-N
- SMILES： C1C=C(O)C=CC=1/C=C/C1=CC(CC(C2C=CC(O)=CC=2)O1)=O

Computed Properties

Exact Mass: 308.10485899g/mol
Monoisotopic Mass: 308.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 66.8Å²

Cyclobisdemethoxycurcumin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
MedChemExpress	HY-N11469-1mg	Cyclobisdemethoxycurcumin	1042441-12-2	1mg	￥3100	2024-04-21
MedChemExpress	HY-N11469-5mg	Cyclobisdemethoxycurcumin	1042441-12-2	5mg	￥9350	2024-04-21
Ambeed	A1493739-1mg	(E)-2-(4-Hydroxyphenyl)-6-(4-hydroxystyryl)-2,3-dihydro-4H-pyran-4-one	1042441-12-2	1mg	$430.0	2024-04-26
Ambeed	A1493739-5mg	(E)-2-(4-Hydroxyphenyl)-6-(4-hydroxystyryl)-2,3-dihydro-4H-pyran-4-one	1042441-12-2	5mg	$1300.0	2024-04-26